![molecular formula C18H18N2O2 B5721340 2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide](/img/structure/B5721340.png)
2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide, also known as MBP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a synthetic compound that belongs to the class of benzoxazole derivatives, which are known to exhibit a wide range of biological activities. MBP has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of 2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide is not fully understood, but it is believed to exert its biological effects through the inhibition of COX-2 and the activation of PPARγ. COX-2 is an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, this compound may reduce inflammation and pain. PPARγ is a nuclear receptor that is involved in the regulation of glucose and lipid metabolism. By activating PPARγ, this compound may improve insulin sensitivity and reduce the risk of metabolic disorders.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the proliferation of cancer cells and induce apoptosis. It has also been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. Additionally, it has been shown to improve insulin sensitivity and reduce the risk of metabolic disorders in animal models of obesity and diabetes.
Advantages and Limitations for Lab Experiments
2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of this compound is that it can be difficult to dissolve in aqueous solutions, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide. One potential area of research is the development of this compound-based drugs for the treatment of cancer and other diseases. Another area of research is the elucidation of the molecular mechanisms underlying the biological effects of this compound. Additionally, the development of new synthesis methods for this compound and its derivatives may lead to the discovery of compounds with improved biological activity.
Synthesis Methods
The synthesis of 2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide involves the reaction of 5-methyl-2-aminobenzoxazole and 4-(bromomethyl)phenylacetic acid in the presence of a coupling reagent. The resulting product is then purified using column chromatography. The yield of this compound is typically around 50%, and the compound can be obtained in a white crystalline form.
Scientific Research Applications
2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide has been studied extensively for its potential applications in various fields. In medicinal chemistry, it has been evaluated as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. In pharmacology, it has been tested for its potential as an analgesic and anti-inflammatory agent. In biochemistry, it has been studied for its interaction with various enzymes and proteins, including cyclooxygenase-2 (COX-2) and peroxisome proliferator-activated receptor gamma (PPARγ).
properties
IUPAC Name |
2-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2/c1-11(2)17(21)19-14-7-5-13(6-8-14)18-20-15-10-12(3)4-9-16(15)22-18/h4-11H,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVEIQBFCKORDGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)NC(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.